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Compound of Interest

Compound Name: Benzyl beta-lactoside

CAS No.: 18404-72-3

Cat. No.: B014499

Get Quote

This guide provides a comprehensive technical overview of Benzyl β-D-lactoside, a key

glycoside in biochemical research and a versatile building block in synthetic chemistry. Tailored

for researchers, scientists, and professionals in drug development, this document delves into

the molecule's core chemical principles, its synthesis, and its critical applications, with a focus

on the causal reasoning behind experimental methodologies.

Introduction: The Significance of Benzyl β-
Lactoside
Benzyl β-D-lactoside, systematically named benzyl 4-O-β-D-galactopyranosyl-β-D-

glucopyranoside, is a disaccharide derivative of lactose.[1] Its structure comprises a lactose

unit linked to a benzyl group via a β-glycosidic bond. This seemingly simple modification

imparts unique properties that make it a valuable tool in various scientific disciplines. The

benzyl group provides a hydrophobic anchor, influencing solubility and allowing for specific

chemical manipulations, while the lactose moiety serves as a substrate for β-galactosidases,

enzymes of immense biological and diagnostic importance.[2][3] This guide will explore the
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synthesis, characterization, and key applications of Benzyl β-Lactoside, providing both

foundational knowledge and practical insights for its use in the laboratory.

Chemical Structure and Physicochemical Properties
The structural integrity of Benzyl β-Lactoside is fundamental to its function. It consists of a D-

galactose and a D-glucose unit linked by a β-1,4-glycosidic bond, forming the lactose core. The

anomeric carbon of the glucose residue is then linked to a benzyl alcohol via a β-glycosidic

linkage.

Diagram 1: Chemical Structure of Benzyl β-D-lactoside

Caption: 2D representation of Benzyl β-D-lactoside.

Table 1: Physicochemical Properties of Benzyl β-D-lactoside

Property Value Source

CAS Number 18404-72-3 [1]

Molecular Formula C₁₉H₂₈O₁₁ [1]

Molecular Weight 432.42 g/mol [1]

IUPAC Name

(2S,3R,4S,5R,6R)-2-

[(2R,3S,4R,5R,6R)-4,5-

dihydroxy-2-(hydroxymethyl)-6-

(phenylmethoxy)oxan-3-yl]oxy-

6-(hydroxymethyl)oxane-3,4,5-

triol

[1]

Appearance White to off-white solid [4]

Melting Point 169-171 °C (decomposes) [4]

Solubility
Soluble in warm methanol and

water
[4]

Storage Temperature 2-8°C [5]
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Synthesis of Benzyl β-Lactoside
The synthesis of Benzyl β-Lactoside can be approached through both chemical and enzymatic

routes. The choice of method depends on the desired scale, purity requirements, and available

resources.

Chemical Synthesis: The Koenigs-Knorr Reaction
A classic and reliable method for forming glycosidic bonds is the Koenigs-Knorr reaction.[5]

This method involves the reaction of a glycosyl halide with an alcohol in the presence of a

promoter, typically a heavy metal salt like silver carbonate or silver oxide.[5][6] For the

synthesis of Benzyl β-Lactoside, per-acetylated lactosyl bromide would be reacted with benzyl

alcohol. The neighboring group participation from the acetyl group at C-2 of the glucose unit

ensures the formation of the desired β-glycosidic linkage with high stereoselectivity.[5]

Subsequent deacetylation yields the final product.

Diagram 2: Koenigs-Knorr Synthesis Workflow
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Caption: General workflow for the chemical synthesis of Benzyl β-Lactoside.

Experimental Protocol: Koenigs-Knorr Synthesis of Benzyl β-Lactoside (Illustrative)

Preparation of Acetobromolactose: Hepta-O-acetyl-β-D-lactose is treated with a solution of

hydrogen bromide in glacial acetic acid to yield acetobromolactose. The product is isolated

and dried thoroughly.
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Glycosylation: To a solution of benzyl alcohol and silver carbonate in a dry, aprotic solvent

(e.g., dichloromethane or toluene), a solution of acetobromolactose in the same solvent is

added dropwise at room temperature under an inert atmosphere. The reaction is stirred until

completion, monitored by thin-layer chromatography (TLC).

Work-up and Purification: The reaction mixture is filtered to remove silver salts, and the

filtrate is washed successively with aqueous sodium bicarbonate and brine. The organic

layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced

pressure. The crude product is purified by column chromatography on silica gel.

Deacetylation: The purified peracetylated Benzyl β-Lactoside is dissolved in dry methanol,

and a catalytic amount of sodium methoxide in methanol (Zemplén conditions) is added. The

reaction is stirred at room temperature until deacetylation is complete (monitored by TLC).

The reaction is then neutralized with an acidic resin, filtered, and the solvent is evaporated to

yield pure Benzyl β-Lactoside.

Enzymatic Synthesis
An alternative, greener approach to the synthesis of Benzyl β-Lactoside is through the

transgalactosylation activity of β-galactosidase.[7] In the presence of a high concentration of

lactose (the galactosyl donor) and benzyl alcohol (the acceptor), β-galactosidase can catalyze

the transfer of a galactose or lactose unit to benzyl alcohol. A study on the synthesis of a

similar compound, benzyl alcohol galactoside, demonstrated the feasibility of this method using

E. coli β-galactosidase.[7]

Experimental Protocol: Enzymatic Synthesis of Benzyl β-Lactoside (Conceptual)

Reaction Setup: A buffered solution (e.g., phosphate buffer, pH 7.0-7.5) containing a high

concentration of lactose (e.g., 30-40% w/v) and benzyl alcohol is prepared.

Enzyme Addition: A suitable amount of β-galactosidase (e.g., from Aspergillus oryzae or

Escherichia coli) is added to the reaction mixture.

Incubation: The reaction is incubated at the optimal temperature for the enzyme (typically 37-

50°C) with gentle agitation.[8] The progress of the reaction can be monitored by high-

performance liquid chromatography (HPLC).
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Termination and Purification: The reaction is terminated by heat inactivation of the enzyme.

The product, Benzyl β-Lactoside, can be purified from the reaction mixture using

chromatographic techniques such as gel filtration or preparative HPLC to separate it from

unreacted starting materials and byproducts.

Applications in Research and Drug Development
The unique chemical structure of Benzyl β-Lactoside underpins its utility in several key areas of

scientific research and pharmaceutical development.

Substrate for β-Galactosidase Assays
Benzyl β-Lactoside serves as a substrate for β-galactosidase, an enzyme widely used as a

reporter gene in molecular biology.[2] Upon enzymatic hydrolysis, Benzyl β-Lactoside is

cleaved into galactose, glucose, and benzyl alcohol. While not chromogenic or fluorogenic

itself, the consumption of the substrate or the formation of the products can be monitored by

various analytical techniques like HPLC or mass spectrometry, making it useful for kinetic

studies of β-galactosidase.

Experimental Protocol: β-Galactosidase Activity Assay using Benzyl β-Lactoside (General)

Reagent Preparation: Prepare a stock solution of Benzyl β-Lactoside in a suitable buffer

(e.g., Z-buffer: 60 mM Na₂HPO₄, 40 mM NaH₂PO₄, 10 mM KCl, 1 mM MgSO₄, 50 mM β-

mercaptoethanol, pH 7.0). Prepare a solution of β-galactosidase of known concentration in

the same buffer.

Assay Initiation: In a microplate or cuvette, add a defined volume of the Benzyl β-Lactoside

solution. Initiate the reaction by adding a small volume of the β-galactosidase solution.

Incubation: Incubate the reaction at a controlled temperature (e.g., 37°C).

Reaction Quenching and Analysis: At specific time points, stop the reaction by adding a

quenching solution (e.g., 1 M sodium carbonate). Analyze the reaction mixture by HPLC to

quantify the decrease in Benzyl β-Lactoside concentration or the increase in product

concentration.
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Data Analysis: Plot the product concentration versus time to determine the initial reaction

velocity. For kinetic studies, repeat the assay with varying concentrations of Benzyl β-

Lactoside to determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax).

[9]

Diagram 3: Workflow for β-Galactosidase Kinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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